molecular formula C9H12BrN3O B4641828 4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide

4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide

Cat. No. B4641828
M. Wt: 258.12 g/mol
InChI Key: MJGDGDJZOKHVNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide, also known as BAY 73-6691, is a chemical compound that has been studied for its potential use in scientific research. It is a selective inhibitor of the enzyme soluble guanylate cyclase (sGC), which is involved in the regulation of various physiological processes in the body. In

Mechanism of Action

4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide 73-6691 is a selective inhibitor of sGC, which is an enzyme that catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). cGMP is a signaling molecule that regulates various physiological processes in the body, including smooth muscle relaxation, platelet aggregation, and neurotransmitter release. By inhibiting sGC, 4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide 73-6691 reduces the production of cGMP, leading to various physiological effects.
Biochemical and Physiological Effects:
4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide 73-6691 has been shown to have various biochemical and physiological effects, including the relaxation of smooth muscle cells, the inhibition of platelet aggregation, and the reduction of inflammation. It has also been shown to improve pulmonary function in patients with COPD and to enhance erectile function in patients with erectile dysfunction.

Advantages and Limitations for Lab Experiments

4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide 73-6691 has several advantages for use in lab experiments, including its high potency and selectivity for sGC, its ability to cross the blood-brain barrier, and its low toxicity. However, it also has some limitations, including its relatively short half-life and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the study of 4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide 73-6691, including the investigation of its potential use in the treatment of other diseases, such as pulmonary fibrosis and hypertension, and the development of more potent and selective sGC inhibitors. Additionally, further research is needed to fully understand the mechanism of action and physiological effects of 4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide 73-6691, as well as its potential interactions with other drugs and molecules in the body.
In conclusion, 4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide 73-6691 is a chemical compound that has shown promise for its potential use in scientific research, particularly in the investigation of the role of sGC in various physiological processes and the treatment of various diseases. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide 73-6691 and other sGC inhibitors for scientific research and medical applications.

Scientific Research Applications

4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide 73-6691 has been studied for its potential use in various scientific research applications, including the investigation of the role of sGC in the regulation of blood pressure, cardiovascular function, and pulmonary hypertension. It has also been studied for its potential use in the treatment of various diseases, such as chronic obstructive pulmonary disease (COPD), erectile dysfunction, and sickle cell disease.

properties

IUPAC Name

4-bromo-N-cyclopropyl-1,5-dimethylpyrazole-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H12BrN3O/c1-5-7(10)8(12-13(5)2)9(14)11-6-3-4-6/h6H,3-4H2,1-2H3,(H,11,14)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MJGDGDJZOKHVNB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NN1C)C(=O)NC2CC2)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H12BrN3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

258.12 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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